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Compound Focus: 1-Ethynylpyrene

CAS No.: 34993-56-1

Cat. No.: S515764

Solubility and Basic Physical Properties

The table below summarizes the key physical properties and solubility data for 1-Ethynylpyrene.

Property Details

Molecular Formula CisHio [1]

Molecular Weight 226.27 g/mol [1]

Appearance Light yellow to brown solid [1] [2]
Melting Point 113-115°C [1]

Solubility in Chloroform Soluble [1] [3] [4]

Solubility in Dichloromethane (DCM) Soluble [1] [3]

Solubility in Toluene Soluble [1] [3]

Solubility in DMSO 9.09 mg/mL (40.17 mM) [2]
Solubility in Water Insoluble [1] [3] [4]
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Experimental Handling and Protocol Guide

For researchers planning to work with 1-Ethynylpyrene, here are some key experimental considerations and

a protocol for preparing stock solutions.

Storage and Handling

e Storage: It is recommended to store the solid compound at -20°C for long-term stability [3] [2]. Once
dissolved, DMSO stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to

one month [2].
¢ Handling: The compound should be protected from prolonged exposure to light [3] [2].

Stock Solution Preparation in DMSO

The following protocol is adapted from supplier information for preparing a 10 mM stock solution [2].

e Calculate Mass: Determine the mass of 1-Ethynylpyrene needed for your desired solution volume.
For example, to prepare 1 mL of a 10 mM stock solution, you would need 2.26 mg.

e Weigh Compound: Accurately weigh the calculated mass of the light yellow solid.

¢ Dissolve in DMSO: Transfer the compound to a volumetric flask and add DMSO to bring the volume
to 1 mL. Note: The supplier indicates that solubility may require ultrasonication and warming to
60°C [2].

¢ Aliquot and Store: Once fully dissolved, aliquot the stock solution to avoid repeated freeze-thaw
cycles and store it at -20°C or -80°C.

Research Applications and Workflow

1-Ethynylpyrene is primarily used in chemical biology and medicinal chemistry research due to two key
functional properties: its alkyne group for "click chemistry" and its role as a cytochrome P450 inhibitor. The

following diagram illustrates a typical research workflow leveraging these properties.
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Research applications of 1-Ethynylpyrene based on its chemical structure.

¢ Click Chemistry Reagent: The terminal alkyne group in 1-Ethynylpyrene allows it to participate in
copper-catalyzed azide-alkyne cycloaddition (CUAAC), a common "click chemistry" reaction [2].
This reaction is used to attach the pyrene fluorophore to other molecules, such as azide-modified
biomolecules or polymers, creating fluorescent probes [3] [2].

e Cytochrome P450 Inhibitor: 1-Ethynylpyrene is a potent aryl acetylenic inhibitor of several
cytochrome P450 enzymes, including 1A1, 1A2, and 2B1, with reported ICso values in the sub-
micromolar range [2]. This makes it a valuable tool for studying drug metabolism pathways.

¢ Fluorescent Probe: The pyrene moiety provides intrinsic fluorescence and sensitivity to the
microenvironment. It can form excimers (excited-state dimers), which is useful for studying
biomolecular interactions and structures [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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